Cas no 2138073-80-8 (3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138073-80-8
• MF: C₁₁H₁₇BrN₂
• MW: 257.170081853867
• CID: 5984966
• PubChem ID: 165789277
• Update Time: 2025-11-07

3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138073-80-8
• EN300-1157466
• 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H17BrN2/c1-8-3-4-9(12)7-10(8)11-5-6-14(2)13-11/h5-6,8-10H,3-4,7H2,1-2H3
• InChI Key： JQSUOWVNLWQPBR-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)C(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 256.05751g/mol
• Monoisotopic Mass: 256.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole

3-(5-Bromo-2-Methylcyclohexyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole, with the CAS number 2138073-80-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development.

The molecular structure of 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole consists of a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 3-position with a 5-bromo-2-methylcyclohexyl group, while the 1-position bears a methyl substituent. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The bromine substituent at the 5-position of the cyclohexane ring facilitates various substitution reactions, enabling the introduction of diverse functional groups that can enhance biological activity.

In addition to its role in drug discovery, 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole has also been investigated for its applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials hold promise for gas storage, catalysis, and sensing applications.

The synthesis of this compound typically involves a multi-step process that includes cyclohexane derivatization and pyrazole ring formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, researchers have also examined the biodegradation pathways of 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems and human health. Studies have shown that under certain conditions, the compound undergoes microbial degradation, releasing less harmful byproducts.

In conclusion, 3-(5-bromo-2-methylcyclohexyl)-1-methyl-1H-pyrazole is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary chemical research.